N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[1-(2,5-dimethoxyphenyl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H19NO3S/c1-11(17-16(18)10-13-5-4-8-21-13)14-9-12(19-2)6-7-15(14)20-3/h4-9,11H,10H2,1-3H3,(H,17,18)
• InChI Key: WXAAWNOIWHDMGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=O)CC2=CC=CS2
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide is an organic compound that features a combination of a dimethoxyphenyl group and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide typically involves the reaction of 2,5-dimethoxyphenethylamine with thiophene-2-acetyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid byproduct. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the thiophene ring or the dimethoxyphenyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Halogenating agents like N-bromosuccinimide, electrophiles like alkyl halides.

Major Products

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Halogenated derivatives, alkylated products.

Scientific Research Applications

N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(2-methoxyethoxy)acetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide analogs

Uniqueness

N-[1-(2,5-dimethoxyphenyl)ethyl]-2-(thiophen-2-yl)acetamide is unique due to the presence of both a dimethoxyphenyl group and a thiophene ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications. The thiophene ring, in particular, contributes to its potential use in organic electronics and materials science.